Cas no 871366-35-7 ((E)-N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzylidene)propan-1-amine)

• Product Name: (E)-N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzylidene)propan-1-amine
• CAS No: 871366-35-7
• MF: C₁₆H₂₄BNO₂
• MW: 273.17826461792
• MDL: MFCD29090684
• CID: 5032754
• Update Time: 2026-02-28

(E)-N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzylidene)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• (E)-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzylidene)propan-1-amine
• N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzylidene)propan-1-amine
• N-propyl-1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanimine
• (E)-N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzylidene)propan-1-amine

• MDL： MFCD29090684
• Inchi： 1S/C16H24BNO2/c1-6-11-18-12-13-7-9-14(10-8-13)17-19-15(2,3)16(4,5)20-17/h7-10,12H,6,11H2,1-5H3/b18-12+
• InChI Key： UGQQYYZQDNRVLZ-LDADJPATSA-N
• SMILES： O1B(C2C=CC(/C=N/CCC)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 330
• Topological Polar Surface Area: 30.8

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 372.2±25.0 °C at 760 mmHg
• Flash Point: 178.9±23.2 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(E)-N-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzylidene)propan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)